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Compound of Interest

Compound Name: Dioctyl malonate

Cat. No.: B098575

A Note on Nomenclature: The term "dioctyl malonate” can be ambiguous as "octyl" can refer
to several isomers. Furthermore, a significant point of clarification is the distinction between
malonates and maleates, with which they are sometimes confused. Malonates are esters of
propanedioic acid (malonic acid), whereas maleates are esters of (Z)-butenedioic acid (maleic
acid). This guide will focus on a specific, representative dioctyl malonate isomer, di-n-octyl
malonate, the diester of malonic acid and n-octanol. While a dedicated CAS number and
extensive experimental data for this specific compound are not readily available in public
databases, its properties and synthesis can be understood through established principles of
organic chemistry.

Di-n-octyl Malonate: IUPAC Name and CAS Number

o |[UPAC Name: dioctyl propanedioate

o CAS Number: A specific CAS number for di-n-octyl malonate is not consistently reported in
major chemical databases. For related compounds, such as bis(2-ethylhexyl) malate, the
CAS number is 56235-92-8[1]. It is crucial for researchers to verify the specific isomer and
corresponding identifier when sourcing or synthesizing this compound.

Physicochemical Properties

Quantitative data for di-n-octyl malonate is not extensively published. However, based on the
properties of similar long-chain dialkyl esters and related compounds like diethyl malonate, the
following properties can be estimated.
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Property Estimated Value

Molecular Formula C19H3604

Molecular Weight 328.49 g/mol

Appearance Colorless to pale yellow oily liquid
Boiling Point > 250 °C (decomposes)

Melting Point <0°C

Density ~0.9 g/cm?3

Solubility in Water Insoluble

o Soluble in alcohols, ethers, and other organic
Solubility in Solvents
solvents

Experimental Protocols

Synthesis of Di-n-octyl Malonate via Fischer
Esterification

The most common method for synthesizing dialkyl malonates is the Fischer esterification of
malonic acid with the corresponding alcohol, in this case, n-octanol. This reaction is typically
catalyzed by a strong acid.

Materials:

e Malonic acid (1 equivalent)

e n-octanol (2.2 equivalents)

» Concentrated sulfuric acid (catalytic amount, e.g., 0.02 equivalents)
» Toluene (as a solvent to facilitate water removal)

e Saturated sodium bicarbonate solution

 Brine (saturated sodium chloride solution)
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e Anhydrous magnesium sulfate
o Dean-Stark apparatus

e Round-bottom flask

e Reflux condenser

e Separatory funnel

e Rotary evaporator
Procedure:

o To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
malonic acid, n-octanol, and toluene.

o With gentle stirring, slowly add the catalytic amount of concentrated sulfuric acid.

» Heat the reaction mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap.

» Continue the reaction until the theoretical amount of water has been collected, indicating the
completion of the reaction.

 Allow the reaction mixture to cool to room temperature.

» Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the toluene and excess n-octanol under reduced pressure
using a rotary evaporator.

e The resulting crude di-n-octyl malonate can be further purified by vacuum distillation.

Visualizations
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Experimental Workflow for the Synthesis of Di-n-octyl
Malonate
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Caption: Fischer Esterification Workflow for Di-n-octyl Malonate Synthesis.

Logical Relationship in Malonic Ester Synthesis

Malonic esters, such as dioctyl malonate, are key reagents in the malonic ester synthesis, a
versatile method for preparing substituted carboxylic acids.
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Caption: Logical Flow of the Malonic Ester Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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